Cas no 65832-21-5 (Methyl 2-(trifluoromethylsulfonyloxy)cyclopentene-1-carboxylate)

• Product Name: Methyl 2-(trifluoromethylsulfonyloxy)cyclopentene-1-carboxylate
• CAS No: 65832-21-5
• MF: C₈H₉F₃O₅S
• MW: 274.214272260666
• CID: 4715787
• PubChem ID: 10880291
• Update Time: 2024-10-28

Methyl 2-(trifluoromethylsulfonyloxy)cyclopentene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclopent-1-ene-1-carboxylate
• methyl 2-{[(trifluoromethyl)sulfonyl]oxy}cyclopent-1-ene-1-carboxylate
• Methyl 2-(trifluoromethylsulfonyloxy)cyclopentene-1-carboxylate
• methyl 2-trifluoromethanesulfonyloxycyclopent-1-enecarboxylate
• 2-(Trifluoromethylsulfonyloxy)-1-cyclopentene-1-carboxylic acid methyl ester
• 2-trifluoromethanesulfonyloxy-cyclopent-1-enecarboxylic acid methyl ester
• Methyl 2-[[(Trifluoromethyl)sulfonyl]oxy]-1-cyclopentenecarboxylate
• SY348131
• MFCD22570652
• 65832-21-5
• methyl 2-(((trifluoromethyl)sulfonyl)oxy)cyclopent-1-enecarboxylate
• F70074
• SCHEMBL502662
• methyl 2-(trifluoromethanesulfonyloxy)cyclopent-1-ene-1-carboxylate

• Inchi： 1S/C8H9F3O5S/c1-15-7(12)5-3-2-4-6(5)16-17(13,14)8(9,10)11/h2-4H2,1H3
• InChI Key： YXSARWFSYZHULU-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1=C(C(=O)OC)CCC1

Computed Properties

• Exact Mass: 274.01227904 g/mol
• Monoisotopic Mass: 274.01227904 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78
• Molecular Weight: 274.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Alkanesulfonic acids and derivatives